Cas no 1171464-44-0 (4-chloro-N-(5-chloro-2-hydroxyphenyl)-2,5-dimethoxybenzene-1-sulfonamide)

• Product Name: 4-chloro-N-(5-chloro-2-hydroxyphenyl)-2,5-dimethoxybenzene-1-sulfonamide
• CAS No: 1171464-44-0
• MF: C₁₄H₁₃Cl₂NO₅S
• MW: 378.227720975876
• CID: 5391099
• Update Time: 2025-07-02

4-chloro-N-(5-chloro-2-hydroxyphenyl)-2,5-dimethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-(5-chloro-2-hydroxyphenyl)-2,5-dimethoxybenzenesulfonamide
• 4-chloro-N-(5-chloro-2-hydroxyphenyl)-2,5-dimethoxybenzene-1-sulfonamide

• Inchi： 1S/C14H13Cl2NO5S/c1-21-12-7-14(13(22-2)6-9(12)16)23(19,20)17-10-5-8(15)3-4-11(10)18/h3-7,17-18H,1-2H3
• InChI Key： NAAZBCIBFBTRMC-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC(Cl)=CC=C2O)(=O)=O)=CC(OC)=C(Cl)C=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 4-chloro-N-(5-chloro-2-hydroxyphenyl)-2,5-dimethoxybenzene-1-sulfonamide

Research Briefing on 4-chloro-N-(5-chloro-2-hydroxyphenyl)-2,5-dimethoxybenzene-1-sulfonamide (CAS: 1171464-44-0)

This research briefing provides an in-depth analysis of the latest studies on the compound 4-chloro-N-(5-chloro-2-hydroxyphenyl)-2,5-dimethoxybenzene-1-sulfonamide (CAS: 1171464-44-0), a sulfonamide derivative with potential applications in chemical biology and pharmaceutical research. The compound has garnered attention due to its unique structural features and biological activity, making it a subject of interest for drug discovery and development.

Recent studies have focused on the synthesis, characterization, and biological evaluation of this compound. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its structure and purity. Computational modeling has also been utilized to predict its binding affinity and interaction with potential biological targets, such as enzymes and receptors involved in inflammatory and oncogenic pathways.

Preliminary in vitro assays have demonstrated that 4-chloro-N-(5-chloro-2-hydroxyphenyl)-2,5-dimethoxybenzene-1-sulfonamide exhibits moderate inhibitory activity against specific protein targets, suggesting its potential as a lead compound for further optimization. Notably, its sulfonamide moiety is believed to play a critical role in its bioactivity, possibly through hydrogen bonding and hydrophobic interactions with target proteins.

Further investigations into the compound's pharmacokinetic properties, including solubility, stability, and metabolic pathways, are currently underway. These studies aim to address challenges related to its drug-likeness and bioavailability, which are crucial for its progression into preclinical development. Collaborative efforts between academic and industrial research groups are expected to accelerate the translation of these findings into therapeutic applications.

In conclusion, 4-chloro-N-(5-chloro-2-hydroxyphenyl)-2,5-dimethoxybenzene-1-sulfonamide represents a promising candidate for further exploration in drug discovery. Its unique chemical structure and preliminary biological activity warrant additional studies to fully elucidate its mechanism of action and therapeutic potential. Future research should focus on optimizing its pharmacological profile and evaluating its efficacy in relevant disease models.